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For Researchers, Scientists, and Drug Development Professionals

Cerivastatin, a potent synthetic inhibitor of HMG-CoA reductase, was developed to lower

cholesterol and prevent cardiovascular disease.[1] Although withdrawn from the market, its

metabolic fate remains a key area of study for understanding drug metabolism and potential

drug-drug interactions. Cerivastatin is primarily metabolized in the liver by cytochrome P450

enzymes, particularly CYP2C8 and CYP3A4.[2] This biotransformation leads to several

metabolites, with the most significant being M-1 (O-desmethyl-cerivastatin) and M-23 (hydroxyl-

cerivastatin). A minor metabolite, M-24, which is a combination of both demethylation and

hydroxylation, is also formed.[2] Additionally, cerivastatin and its metabolites can exist in

equilibrium with their corresponding lactone forms.[3]

Understanding the distinct mass fragmentation patterns of these metabolites is crucial for their

unambiguous identification and quantification in complex biological matrices. This guide will

delve into the characteristic fragmentation pathways of cerivastatin and its key metabolites,

providing a comparative analysis to aid in analytical method development and metabolite

identification studies.
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Metabolic Pathways of Cerivastatin
Cerivastatin undergoes two primary phase I metabolic transformations: O-demethylation and

hydroxylation. The O-demethylation of the methoxymethyl group results in the formation of

metabolite M-1. The hydroxylation of one of the isopropyl methyl groups leads to the formation

of metabolite M-23. A subsequent metabolite, M-24, can be formed through the hydroxylation of

M-1 or the demethylation of M-23. These metabolic pathways are illustrated in the diagram

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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